Cas no 2034398-48-4 (5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine)

• Product Name: 5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine
• CAS No: 2034398-48-4
• MF: C₁₅H₁₇ClN₄O₃
• MW: 336.773482084274
• CID: 6171956
• PubChem ID: 119100809
• Update Time: 2025-06-22

5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine
• 2034398-48-4
• F6480-4888
• AKOS026701598
• (3-((5-chloropyrimidin-2-yl)oxy)piperidin-1-yl)(3,5-dimethylisoxazol-4-yl)methanone
• [3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]-(3,5-dimethyl-1,2-oxazol-4-yl)methanone
• 5-chloro-2-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C15H17ClN4O3/c1-9-13(10(2)23-19-9)14(21)20-5-3-4-12(8-20)22-15-17-6-11(16)7-18-15/h6-7,12H,3-5,8H2,1-2H3
• InChI Key： KNYIUVISFHEYSG-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CN(C(C2C(C)=NOC=2C)=O)CCC1

Computed Properties

• Exact Mass: 336.0989181g/mol
• Monoisotopic Mass: 336.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.4Ų

Additional information on 5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine

Introduction to 5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine (CAS No. 2034398-48-4)

5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2034398-48-4, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of this compound features a pyrimidine core linked to a piperidine ring through an oxygen atom, which is further substituted with a 3,5-dimethyl-1,2-oxazole moiety. The presence of these functional groups contributes to its complex reactivity and interaction with biological targets. The chloro substituent on the pyrimidine ring enhances its electrophilicity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The structural features of 5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine make it a promising candidate for further investigation in these areas. Specifically, the piperidine ring is known to be a common pharmacophore in many drugs due to its ability to interact with biological receptors effectively.

One of the most compelling aspects of this compound is its potential as an anticancer agent. The combination of the pyrimidine and oxazole moieties has been shown to exhibit inhibitory effects on various kinases and enzymes involved in tumor growth and progression. Recent studies have demonstrated that derivatives of this compound can selectively target cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is crucial for developing effective anticancer therapies with improved patient outcomes.

The 3,5-dimethyl substitution on the oxazole ring adds an additional layer of complexity to the compound's interactions with biological targets. This substitution pattern has been observed to enhance binding affinity and stability in several drug candidates. Furthermore, the chloro group on the pyrimidine ring allows for further derivatization through nucleophilic substitution reactions, enabling chemists to explore a wide range of analogs with tailored biological activities.

Another area where this compound shows promise is in the treatment of neurodegenerative diseases. The ability of 5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine to interact with specific neurotransmitter receptors has been investigated in preclinical models. These studies suggest that it may have neuroprotective properties and could be developed into treatments for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier is also an important consideration for its potential therapeutic applications.

The synthesis of 5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the oxazole ring, followed by coupling with the piperidine moiety and final substitution with the chloro group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion, 5-chloro-2-{1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yloxy}pyrimidine (CAS No. 2034398-48-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable tool for drug discovery and development across multiple therapeutic areas. Continued research into this compound will likely uncover new insights into its mechanisms of action and lead to innovative therapeutic strategies.